![molecular formula C16H14N2O3S B5848803 N-[4-(2,5-dioxo-1-pyrrolidinyl)-2-methylphenyl]-2-thiophenecarboxamide](/img/structure/B5848803.png)
N-[4-(2,5-dioxo-1-pyrrolidinyl)-2-methylphenyl]-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(2,5-dioxo-1-pyrrolidinyl)-2-methylphenyl]-2-thiophenecarboxamide, commonly known as DMXAA, is a synthetic compound that has been widely studied for its potential in cancer treatment. DMXAA was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.
Scientific Research Applications
DMXAA has been extensively studied for its potential in cancer treatment. It has been shown to induce tumor necrosis and inhibit tumor growth in preclinical models. DMXAA has also been studied in combination with other cancer treatments, such as radiation therapy and chemotherapy, to enhance their efficacy. In addition, DMXAA has been investigated for its potential in treating viral infections and inflammatory diseases.
Mechanism of Action
The mechanism of action of DMXAA is not fully understood, but it is thought to involve the activation of the immune system. DMXAA has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha and interferon-gamma, which can induce tumor cell death. DMXAA may also inhibit the formation of new blood vessels in tumors, which can limit their growth.
Biochemical and Physiological Effects:
DMXAA has been shown to have a range of biochemical and physiological effects. It can induce fever, hypotension, and thrombocytopenia in humans. In preclinical models, DMXAA has been shown to increase the permeability of tumor blood vessels, allowing for the infiltration of immune cells. DMXAA has also been shown to induce apoptosis, or programmed cell death, in tumor cells.
Advantages and Limitations for Lab Experiments
One advantage of DMXAA for lab experiments is that it has a well-established synthesis method, allowing for consistent production of the compound. DMXAA is also relatively stable and can be stored for long periods of time. However, DMXAA has limited solubility in water, which can make it difficult to administer in some experiments. In addition, DMXAA has been shown to have variable effects in different tumor models, which can make it challenging to predict its efficacy.
Future Directions
For DMXAA research include the development of analogs with improved solubility and efficacy and investigating its potential in treating other diseases.
Synthesis Methods
DMXAA is synthesized using a multi-step process that involves the reaction of 2-methyl-4'-nitroacetophenone with pyrrolidine and potassium hydroxide to form a pyrrolidinone intermediate. The intermediate is then reacted with 2-chloro-4-methylthiophene-3-carboxylic acid to form DMXAA. This synthesis method has been optimized over the years, resulting in high yields of DMXAA.
Properties
IUPAC Name |
N-[4-(2,5-dioxopyrrolidin-1-yl)-2-methylphenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c1-10-9-11(18-14(19)6-7-15(18)20)4-5-12(10)17-16(21)13-3-2-8-22-13/h2-5,8-9H,6-7H2,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOVOYUSHEGEIIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=O)CCC2=O)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.